2-Chloro-1-ethynyl-4-methoxybenzene
Overview
Description
2-Chloro-1-ethynyl-4-methoxybenzene is a chemical compound with the CAS Number: 153440-68-7 . It has a molecular weight of 166.61 . The IUPAC name for this compound is 2-chloro-1-ethynyl-4-methoxybenzene . It is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for 2-Chloro-1-ethynyl-4-methoxybenzene is 1S/C9H7ClO/c1-3-7-4-5-8 (11-2)6-9 (7)10/h1,4-6H,2H3 . This indicates that the compound has a benzene ring with a chlorine atom, an ethynyl group, and a methoxy group attached to it .Chemical Reactions Analysis
While specific reactions involving 2-Chloro-1-ethynyl-4-methoxybenzene are not available, it’s known that reactions at the benzylic position are very important for synthesis problems . For instance, free radical bromination of alkyl benzenes can occur at the benzylic position .Physical And Chemical Properties Analysis
2-Chloro-1-ethynyl-4-methoxybenzene is a powder that is stored at room temperature . It has a molecular weight of 166.61 .Scientific Research Applications
Organic Synthesis and Medicinal Chemistry
- Cycloaddition Reactions : 2-Chloro-1-ethynyl-4-methoxybenzene can participate in cycloaddition reactions, leading to the formation of novel compounds. For instance, its reaction with diazodimedone yields cycloadducts .
Photoluminescent Materials
- 1,2-Dihydrophosphinines : 2-Chloro-1-ethynyl-4-methoxybenzene plays a role in the synthesis of photoluminescent 1,2-dihydrophosphinines. These compounds have potential applications in optoelectronics and materials science .
Heterocyclic Chemistry
- 1,2,4-Triazoles : Researchers have employed this compound in a copper-catalyzed, three-component synthesis of trisubstituted 1,2,4-triazoles. These heterocyclic structures find use in various fields, including medicinal chemistry and materials science .
Thermophysical Property Data
- Researchers interested in thermodynamic properties can find data related to 2-Chloro-1-ethynyl-4-methoxybenzene in the NIST/TRC Web Thermo Tables. These data are critical for modeling and predicting chemical behavior .
Safety and Hazards
Future Directions
While specific future directions for 2-Chloro-1-ethynyl-4-methoxybenzene are not available, it’s worth noting that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals . This suggests that it may have potential applications in various areas of research .
Mechanism of Action
Target of Action
It is an aromatic acetylene derivative , and such compounds are known to interact with various biological targets, including enzymes and receptors
Mode of Action
It is known that benzene derivatives can undergo electrophilic aromatic substitution . In this process, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. This intermediate then loses a proton, yielding a substituted benzene ring . This mechanism might be involved in the interaction of 2-Chloro-1-ethynyl-4-methoxybenzene with its targets.
Result of Action
It is known that aromatic acetylene derivatives can react with other compounds to form cycloadducts . This reaction might be one of the results of the action of 2-Chloro-1-ethynyl-4-methoxybenzene.
properties
IUPAC Name |
2-chloro-1-ethynyl-4-methoxybenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClO/c1-3-7-4-5-8(11-2)6-9(7)10/h1,4-6H,2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSTDMADOYKDOFL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C#C)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-1-ethynyl-4-methoxybenzene | |
CAS RN |
153440-68-7 |
Source
|
| Record name | 2-chloro-1-ethynyl-4-methoxybenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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